Cas no 162269-89-8 (Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl-)

• Product Name: Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl-
• CAS No: 162269-89-8
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 1343631
• PubChem ID: 86180244
• Update Time: 2025-05-04

Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl-
• CS-0188879
• 162269-89-8
• MFCD34474415
• 1-Bromo-4-fluoro-2-(methoxymethoxy)-5-methylbenzene

• Inchi： 1S/C9H10BrFO2/c1-6-3-7(10)9(4-8(6)11)13-5-12-2/h3-4H,5H2,1-2H3
• InChI Key： RSODVOMRYDRXCM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=CC=1OCOC)F

Computed Properties

• Exact Mass: 247.9848
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl-

Introduction to Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl-

Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl-, also known by its CAS number 162269-89-8, is a highly specialized organic compound with a complex structure. This compound belongs to the class of brominated aromatic compounds and is characterized by its unique substitution pattern on the benzene ring. The presence of a bromine atom at position 1, a fluorine atom at position 4, a methoxymethoxy group at position 2, and a methyl group at position 5 makes it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl involves multi-step reactions, often requiring precise control over reaction conditions to achieve the desired regioselectivity. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly improved the efficiency of these syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the construction of complex aromatic systems with high yields and purity.

One of the most notable applications of this compound is in the field of drug discovery. The substitution pattern on the benzene ring allows for extensive chemical modification, making it an ideal scaffold for developing bioactive molecules. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development. Researchers have demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells.

In addition to its pharmaceutical applications, Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and organic photovoltaic cells. Recent breakthroughs in this area have leveraged its ability to act as an electron transport layer, enhancing device performance and stability.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that while it is relatively stable under normal conditions, exposure to certain environmental factors can lead to degradation products that may pose risks to aquatic ecosystems. Regulatory agencies are increasingly focusing on understanding its persistence and bioaccumulation potential to ensure safe handling and disposal practices.

From a structural perspective, the methoxymethoxy group at position 2 plays a crucial role in modulating the electronic properties of the molecule. This group introduces electron-donating effects through resonance and inductive effects, which can influence reactivity in various chemical transformations. Recent computational studies have provided deeper insights into how these effects influence reaction pathways, offering new opportunities for optimizing synthetic routes.

In conclusion, Benzene, 1-bromo-4-fluoro-2-(methoxymethoxy)-5-methyl (CAS No: 162269-89-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.